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For Researchers, Scientists, and Drug Development Professionals

Introduction
Aluminum oxalate (Al₂(C₂O₄)₃) is an aluminum salt of oxalic acid that typically presents as a

white crystalline powder.[1][2][3][4][5] While its primary applications have traditionally been in

areas such as textile dyeing and as an analytical reagent, its role as a high-purity precursor to

aluminum oxide (alumina) has garnered increasing interest within the scientific and

pharmaceutical communities.[4][6][7] The physical characteristics of aluminum oxalate
powder are critical determinants of its performance in these applications, influencing factors

such as reaction kinetics, material homogeneity, and the properties of the resulting alumina.

This technical guide provides a comprehensive overview of the key physical characteristics of

aluminum oxalate powder. It is intended to serve as a valuable resource for researchers,

scientists, and drug development professionals who are either working with aluminum oxalate
or considering its use in their applications, particularly in the synthesis of advanced materials

for drug delivery and other pharmaceutical formulations.

Core Physical and Chemical Properties
A summary of the fundamental physical and chemical properties of aluminum oxalate is

presented in Table 1. It is important to note that aluminum oxalate is often supplied as a

hydrate (Al₂(C₂O₄)₃·xH₂O), which can influence its physical properties.[2]
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Property Value Reference(s)

Chemical Formula Al₂(C₂O₄)₃ [2][6]

Molecular Weight 318.02 g/mol (anhydrous) [2][6]

Appearance White powder or chunks [2][3][8]

Density ~2.7 g/cm³ [9]

Melting Point 660 °C (decomposes) [9]

Boiling Point 2467 °C [9]

Solubility
Insoluble in water and alcohol;

Soluble in mineral acids.
[1][3][5]

Particulate and Bulk Powder Characteristics
The performance of aluminum oxalate powder in solid-state reactions and processing is

heavily dependent on its particulate and bulk properties. These include particle size and

distribution, specific surface area, and powder flowability. While specific quantitative data for

aluminum oxalate is not widely published, this section details the standard methodologies

used for their characterization.

Particle Size Distribution
The particle size distribution of aluminum oxalate powder affects its dissolution rate, reactivity,

and packing behavior.

Table 2: Methods for Particle Size Analysis
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Parameter Method Brief Description

Particle Size Distribution Laser Diffraction

Measures the angular variation

in intensity of light scattered as

a laser beam passes through a

dispersed particulate sample.

The particle size distribution is

calculated from the light

scattering pattern.

Sieve Analysis

A sample is passed through a

stack of sieves with

progressively smaller mesh

sizes. The weight of the

powder retained on each sieve

is measured to determine the

particle size distribution.

This protocol provides a general procedure for determining the particle size distribution of a dry

powder using a laser diffraction instrument.

Instrumentation: A laser diffraction particle size analyzer with a dry powder dispersion unit.

Procedure:

Ensure the instrument is clean and calibrated according to the manufacturer's instructions.

Select an appropriate dispersion pressure to ensure deagglomeration without causing

particle fracture. This may require preliminary tests.

Measure the background scattering with an empty sample chamber.

Introduce a representative sample of the aluminum oxalate powder into the sample

feeder.

Start the measurement. The instrument will automatically feed the powder through the

measurement zone.
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The scattered light pattern is detected and converted into a particle size distribution using

the appropriate optical model (e.g., Mie or Fraunhofer theory).

Repeat the measurement at least three times to ensure reproducibility.

Report the results as a volume or number-based distribution, including parameters such

as D10, D50 (median), and D90.

Sample Preparation Laser Diffraction Analysis Results

Representative Powder Sample Laser Diffraction Analyzer Dry Powder Dispersion Scattering Pattern Measurement Particle Size Calculation Particle Size Distribution (D10, D50, D90)

Click to download full resolution via product page

Caption: Workflow for Laser Diffraction Particle Size Analysis.

Specific Surface Area
The specific surface area is a critical parameter that influences the reactivity of the powder. The

Brunauer-Emmett-Teller (BET) method is the most common technique for its determination.

Table 3: Method for Specific Surface Area Analysis

Parameter Method Brief Description

Specific Surface Area
BET (Brunauer-Emmett-Teller)

Analysis

Measures the physical

adsorption of a gas (typically

nitrogen) on the surface of the

powder at cryogenic

temperatures. The amount of

gas adsorbed at different

partial pressures is used to

calculate the specific surface

area.
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This protocol outlines the general steps for determining the specific surface area of aluminum
oxalate powder.

Instrumentation: A BET surface area analyzer, degassing station, and analytical balance.

Procedure:

Weigh a clean, dry sample tube.

Add a sufficient amount of aluminum oxalate powder to the sample tube and reweigh to

determine the sample mass.

Degas the sample under vacuum or with an inert gas flow at an elevated temperature to

remove adsorbed contaminants from the surface. The temperature and duration of

degassing should be optimized to avoid thermal decomposition of the aluminum oxalate.

After degassing and cooling, transfer the sample tube to the analysis port of the BET

instrument.

Perform the nitrogen adsorption analysis at liquid nitrogen temperature (77 K). The

instrument will incrementally increase the partial pressure of nitrogen gas and measure

the amount of gas adsorbed.

The data is used to generate a BET plot, and the specific surface area is calculated from

the slope and intercept of the linear portion of this plot.

Report the specific surface area in m²/g.

Sample Preparation BET Analysis Results

Weighed Powder Sample Degassing BET Analyzer N₂ Adsorption at 77 K Adsorption Isotherm Data BET Calculation Specific Surface Area (m²/g)

Click to download full resolution via product page

Caption: Workflow for BET Specific Surface Area Analysis.
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Powder Flowability
The flowability of aluminum oxalate powder is crucial for handling, transportation, and

processing, particularly in automated systems. Poor flowability can lead to issues such as

inconsistent die filling in tablet presses or irregular feeding in reactors.

Table 4: Methods for Powder Flowability Characterization

Parameter Method Brief Description

Bulk Density Graduated Cylinder Method

The mass of a known volume

of untapped powder is

measured.

Tapped Density Tapped Density Tester

The volume of a known mass

of powder is measured after

being subjected to a standard

number of taps.

Carr's Index (%) Calculation

((Tapped Density - Bulk

Density) / Tapped Density) x

100

Hausner Ratio Calculation Tapped Density / Bulk Density

Angle of Repose Funnel Method

The angle of the cone formed

when the powder is poured

onto a horizontal surface.

This protocol describes the measurement of bulk and tapped density according to USP <616>.

[10][11][12]

Instrumentation: A graduated cylinder and a tapped density tester.

Procedure for Bulk Density:

Gently pour a known mass of aluminum oxalate powder into a graduated cylinder.

Record the volume occupied by the powder without tapping.
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Calculate the bulk density (mass/volume).

Procedure for Tapped Density:

Place the graduated cylinder containing the powder onto the tapped density tester.

Subject the cylinder to a specified number of taps (e.g., 10, 500, and 1250 taps as per

USP).

Record the volume after each tapping interval until the volume becomes constant.

Calculate the tapped density (mass/final tapped volume).

Calculation of Carr's Index and Hausner Ratio:

Use the measured bulk and tapped densities to calculate Carr's Index and the Hausner

Ratio using the formulas in Table 4.

Density Measurement Flowability Calculation

Flowability Assessment

Measure Bulk Density Calculate Carr's Index

Calculate Hausner RatioMeasure Tapped Density

Interpret Flow Properties

Click to download full resolution via product page

Caption: Workflow for Powder Flowability Assessment.

Morphological and Structural Characterization
The morphology and crystal structure of aluminum oxalate powder are important for

understanding its physical and chemical behavior.

Scanning Electron Microscopy (SEM)
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SEM provides high-resolution images of the powder's surface morphology, revealing particle

shape, size, and aggregation.

Instrumentation: A scanning electron microscope.

Procedure:

Mount a small amount of aluminum oxalate powder onto an SEM stub using double-

sided carbon tape.

Sputter-coat the sample with a conductive material (e.g., gold or palladium) to prevent

charging under the electron beam.

Introduce the stub into the SEM chamber and evacuate to a high vacuum.

Acquire images at various magnifications to observe the overall morphology and fine

surface details of the particles.

X-ray Diffraction (XRD)
XRD is used to determine the crystalline structure and phase purity of the aluminum oxalate
powder.

Instrumentation: An X-ray diffractometer.

Procedure:

Place a sufficient amount of the powder sample onto a sample holder.

Mount the sample holder in the diffractometer.

Set the instrument parameters, including the X-ray source, scan range (2θ), step size, and

scan speed.

Initiate the XRD scan. The instrument will measure the intensity of the diffracted X-rays at

different angles.
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The resulting diffraction pattern can be compared to reference patterns in databases (e.g.,

the JCPDS-ICDD) to identify the crystalline phases present.

Thermal Properties
The thermal behavior of aluminum oxalate is crucial for its conversion to alumina. Thermal

analysis techniques like Thermogravimetric Analysis (TGA) and Differential Scanning

Calorimetry (DSC) are used to study its decomposition.

Table 5: Methods for Thermal Analysis

Parameter Method Brief Description

Thermal Decomposition
Thermogravimetric Analysis

(TGA)

Measures the change in mass

of a sample as a function of

temperature in a controlled

atmosphere.

Phase Transitions
Differential Scanning

Calorimetry (DSC)

Measures the difference in

heat flow between a sample

and a reference as a function

of temperature.

Instrumentation: A simultaneous TGA/DSC instrument.

Procedure:

Place a small, accurately weighed amount of aluminum oxalate powder into a TGA/DSC

pan.

Place the pan in the instrument's furnace.

Program the instrument with the desired temperature profile (e.g., heating from room

temperature to 1000 °C at a constant rate) and atmosphere (e.g., nitrogen or air).

Start the analysis. The instrument will record the mass loss (TGA) and heat flow (DSC)

simultaneously.
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The resulting curves provide information on dehydration, decomposition temperatures,

and associated mass losses and thermal events.

Relevance to Drug Development
While aluminum oxalate does not have widespread direct applications as a pharmaceutical

active ingredient, its physical characteristics are highly relevant to the drug development field in

several ways:

Precursor to High-Purity Alumina: Aluminum oxalate is a key precursor for the synthesis of

high-purity aluminum oxide (alumina). Alumina nanoparticles and porous alumina are

extensively investigated as drug delivery carriers, vaccine adjuvants, and components of

biomedical implants. The particle size, purity, and morphology of the starting aluminum
oxalate powder directly influence the properties of the resulting alumina, thereby impacting

its performance in these pharmaceutical applications.

Role of Oxalate Salts in Formulations: Oxalate salts of active pharmaceutical ingredients

(APIs) are sometimes developed to improve properties such as solubility, stability, and

bioavailability. Understanding the physical and chemical behavior of oxalates is therefore of

interest to formulation scientists.

Aluminum Compounds in Pharmaceuticals: Various aluminum compounds, such as

aluminum hydroxide, are used as antacids and vaccine adjuvants.[9][13] Research into the

properties of different aluminum salts contributes to the broader knowledge base for

developing new and improved pharmaceutical products.

Conclusion
The physical characteristics of aluminum oxalate powder, from its fundamental properties to

its particulate and bulk behavior, are critical parameters that govern its utility, particularly as a

precursor for advanced materials. A thorough understanding and precise control of these

characteristics are essential for researchers and professionals in the pharmaceutical and drug

development sectors aiming to leverage aluminum-based materials for innovative therapeutic

and delivery systems. The experimental protocols outlined in this guide provide a framework for

the comprehensive characterization of aluminum oxalate powder, enabling its effective

application in research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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